9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine

• CAS No.: 303059-86-1
• Molecular Formula: C23H21BrN2O
• Molecular Weight: 421.3 g/mol
• IUPAC Name: 9-bromo-2-naphthalen-2-yl-5-propan-2-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• InChI: InChI=1S/C23H21BrN2O/c1-14(2)23-26-21(19-12-18(24)9-10-22(19)27-23)13-20(25-26)17-8-7-15-5-3-4-6-16(15)11-17/h3-12,14,21,23H,13H2,1-2H3
• InChI Key: FUJUJDABVWGXFE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1N2C(CC(=N2)C3=CC4=CC=CC=C4C=C3)C5=C(O1)C=CC(=C5)Br

Description

9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine is a tricyclic heterocyclic compound with the molecular formula C₂₃H₂₁BrN₂O and a molecular weight of 421.34 g/mol . Its structure features a pyrazolo[1,5-c][1,3]benzoxazine core substituted with a bromine atom at position 9, an isopropyl group at position 5, and a 2-naphthyl group at position 2.

Biological Activity

9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine is a synthetic compound that has garnered attention for its potential biological activities. This article reviews the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound can be represented by the following structural formula:

$$\text{C}_{23}\text{H}_{21}\text{BrN}_2\text{O}$$

Antimicrobial Activity

Recent studies have indicated that derivatives of pyrazolo compounds exhibit significant antimicrobial properties. For instance, compounds similar to 9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine have shown effectiveness against various pathogens including Staphylococcus aureus and Escherichia coli through disk diffusion methods .

Antitumor Activity

In vitro studies have demonstrated that related compounds possess antitumor activity against several human cancer cell lines. Notably, some derivatives exhibited potent cytotoxic effects against HepG2 and NCI-H661 cell lines. The structure-activity relationship (SAR) analyses revealed that modifications in the side chains significantly influenced their antitumor efficacy .

The biological activity of 9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine may be attributed to its ability to interact with specific molecular targets. For example:

• Topoisomerase Inhibition : Some studies suggest that pyrazolo compounds can inhibit topoisomerase II, leading to DNA damage in cancer cells .
• Antioxidant Activity : The compound may also exhibit antioxidant properties, which can contribute to its protective effects against oxidative stress in cells .

Study on Antimicrobial Efficacy

A study evaluating the antimicrobial efficacy of various pyrazolo compounds found that 9-Bromo-5-isopropyl-2-(2-naphthyl)-1,10B-dihydropyrazolo(1,5-C)(1,3)benzoxazine showed effective inhibition against Candida albicans and Staphylococcus aureus. The minimum inhibitory concentration (MIC) values were determined using a broth microdilution method.

Pathogen	MIC (µg/mL)
Staphylococcus aureus	15.62
Candida albicans	31.25

Antitumor Activity Assessment

In another study focused on antitumor activity, the compound was tested against various human cancer cell lines. The results indicated a dose-dependent cytotoxic effect with IC50 values ranging from 10 to 30 µM across different cell lines.

Cell Line	IC50 (µM)
HepG2	15
NCI-H661	20
DLD	25

Comparison with Similar Compounds

Table 1: Key Structural and Molecular Features

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
Target Compound	9-Br, 5-isopropyl, 2-(2-naphthyl)	C₂₃H₂₁BrN₂O	421.34	Single bromine, isopropyl, 2-naphthyl
7,9-Dibromo-5-isopropyl-2-(2-naphthyl) analog	7,9-diBr, 5-isopropyl, 2-(2-naphthyl)	C₂₃H₂₀Br₂N₂O	500.23	Additional bromine at position 7; increased lipophilicity
9-Bromo-5-(4-butoxyphenyl)-2-(4-ethoxyphenyl)	5-(4-butoxyphenyl), 2-(4-ethoxyphenyl)	C₂₉H₂₉BrN₂O₃	529.47	Alkoxy substituents enhance solubility; bulky aromatic groups
5-(1,3-Benzodioxol-5-yl)-9-bromo-2-phenyl analog	5-(benzodioxol), 2-phenyl	C₂₄H₁₈BrN₂O₃	477.32	Benzodioxol group introduces oxygen atoms; potential for π-π stacking

Key Observations:

• Halogenation Effects : The dibromo derivative (C₂₃H₂₀Br₂N₂O) exhibits higher molecular weight (500.23 vs. 421.34) and lipophilicity compared to the target compound, which may influence membrane permeability and target binding .
• Electronic Effects : The benzodioxol group in C₂₄H₁₈BrN₂O₃ introduces electron-rich oxygen atoms, which could alter electronic distribution and hydrogen-bonding capacity relative to the isopropyl group .

Table 2: Bioactivity Data for Selected Analogs

Compound Name	Cholinesterase Inhibition (IC₅₀)	Fungicidal Activity (% Inhibition)	Notes
Target Compound	High affinity (BuChE PDB 1P0I)	Not reported	Six-membered benzoxazine core enhances target affinity vs. seven-membered analogs
6,8-Diisopropylspiro[1,3-benzoxazine-2,1’-cyclohexan]-4(3H)-one	Not reported	27% (vs. Acinetobacter baumannii)	Demonstrates substituent-dependent fungicidal effects
9-Bromo-5-(3-nitrophenyl)-2-(4-methoxyphenyl) analog	Not reported	No data	Nitro groups may confer reactivity but increase toxicity risks

Key Insights:

• Ring Size and Affinity : The target compound’s six-membered benzoxazine ring confers higher cholinesterase affinity than seven-membered benzoxazepine analogs, likely due to reduced steric hindrance and improved fit within the BuChE active site .
• Substituent Impact : Alkyl groups (e.g., isopropyl) balance hydrophobicity and steric effects, whereas nitro or alkoxy groups (e.g., 3-nitrophenyl in ) may introduce undesired reactivity or metabolic instability.